Cas no 1818843-14-9 (Tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride)

• Product Name: Tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride
• CAS No: 1818843-14-9
• MF: C₉H₁₉ClN₂O₂
• MW: 222.712361574173
• MDL: MFCD28893974
• CID: 4618698
• PubChem ID: 118998433
• Update Time: 2025-10-29

Tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride
• tert-Butyl n-[(2R)-azetidin-2-ylmethyl]carbamate HCl
• SB15590
• (2R)-2-(Boc-aminomethyl)azetidine HCl
• Carbamic acid, N-[(2R)-2-azetidinylmethyl]-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• P15586
• 1818843-14-9
• tert-butyl N-[[(2R)-azetidin-2-yl]methyl]carbamate;hydrochloride
• MFCD28893974
• CS-0048024
• (R)-tert-Butyl(azetidin-2-ylmethyl)carbamatehydrochloride
• AS-52755
• (R)-tert-Butyl (azetidin-2-ylmethyl)carbamate hydrochloride
• AKOS027337278
• Tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride

• MDL： MFCD28893974
• Inchi： 1S/C9H18N2O2.ClH/c1-9(2,3)13-8(12)11-6-7-4-5-10-7;/h7,10H,4-6H2,1-3H3,(H,11,12);1H/t7-;/m1./s1
• InChI Key： ZVMLJKVCRIASFQ-OGFXRTJISA-N
• SMILES： Cl.O(C(NC[C@H]1CCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.1135055g/mol
• Monoisotopic Mass: 222.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Additional information on Tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride

Tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride: A Comprehensive Overview

Tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride, also known by its CAS number 1818843-14-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to an azetidine ring. The presence of the (2R) configuration in the azetidine ring adds a layer of stereochemical complexity, making this compound a valuable subject for both academic and industrial research.

The synthesis of tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitutions and acid-base neutralizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of stereocontrol during the synthesis process to ensure the correct configuration of the azetidine ring, which is critical for its biological activity.

In terms of biological activity, tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride has shown promising results in preclinical models. It exhibits selective binding to certain receptors, making it a potential candidate for treating various diseases, including neurological disorders and inflammatory conditions. The hydrochloride salt form of this compound enhances its solubility, which is advantageous for formulation purposes in drug delivery systems.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride. These studies have provided insights into its interaction with target proteins, revealing key residues that are critical for binding affinity. Such findings are instrumental in guiding further optimization of this compound's structure to improve its therapeutic potential.

The stereochemistry of the azetidine ring plays a pivotal role in determining the pharmacokinetic properties of tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride. Studies have demonstrated that the (2R) configuration enhances the compound's stability and bioavailability, making it more suitable for systemic administration. Additionally, the tert-butyl group contributes to the lipophilicity of the molecule, which is essential for crossing biological membranes.

In conclusion, tert-butyl N-[(2R)-azetidin-2-ylmethyl]carbamate hydrochloride represents a compelling example of how structural complexity can be leveraged to design bioactive molecules with therapeutic potential. As research continues to uncover new insights into its properties and applications, this compound remains at the forefront of chemical and pharmaceutical innovation.